molecular formula C9H6FNO2 B8320592 4-Fluoro-5-formyl-2-methoxy-benzonitrile CAS No. 473417-49-1

4-Fluoro-5-formyl-2-methoxy-benzonitrile

Cat. No.: B8320592
CAS No.: 473417-49-1
M. Wt: 179.15 g/mol
InChI Key: UXTIFZBNFHYNNX-UHFFFAOYSA-N
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Description

4-Fluoro-5-formyl-2-methoxy-benzonitrile is a useful research compound. Its molecular formula is C9H6FNO2 and its molecular weight is 179.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

473417-49-1

Molecular Formula

C9H6FNO2

Molecular Weight

179.15 g/mol

IUPAC Name

4-fluoro-5-formyl-2-methoxybenzonitrile

InChI

InChI=1S/C9H6FNO2/c1-13-9-3-8(10)7(5-12)2-6(9)4-11/h2-3,5H,1H3

InChI Key

UXTIFZBNFHYNNX-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)F)C=O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.33 g of 5-bromo-2-fluoro-4-methoxy-benzaldehyde was dissolved in 73 ml of 1-methyl-2-pyrrolidone, 2.46 g of copper cyanide was added under stirring at 180° C. for 5.5 hours. After cooling to room temperature, water was added to the reaction mixture. The mixture was extracted with ethyl acetate and filtered through Celite. Then, the resulting organic layer was washed with water and brine, dried over magnesium sulfate and the solvent was evaporated. The residue was purified and separated by silica gel column chromatography, to give 0.983 g of the title compound as pale yellow crystals.
Quantity
5.33 g
Type
reactant
Reaction Step One
Quantity
73 mL
Type
solvent
Reaction Step One
Quantity
2.46 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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